N-(3-methylisothiazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
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Description
N-(3-methylisothiazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C13H15N5OS and its molecular weight is 289.36. The purity is usually 95%.
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Scientific Research Applications
Optical Sensors and Biological Applications
Pyrimidine derivatives, including compounds related to N-(3-methylisothiazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide, are utilized as exquisite sensing materials due to their ability to form both coordination and hydrogen bonds, making them suitable for use as sensing probes. These compounds have found a range of biological and medicinal applications, demonstrating their versatility in scientific research (Jindal & Kaur, 2021).
Central Nervous System (CNS) Acting Drugs
Research has identified functional chemical groups within heterocycles, including pyrimidine derivatives, that may serve as lead molecules for the synthesis of compounds with CNS activity. These compounds display a broad spectrum of effects, from depression to euphoria and convulsion, indicating their potential in CNS drug development (Saganuwan, 2017).
Organic Synthesis and Drug Applications
Heterocyclic N-oxide molecules, including those derived from pyrimidine, play a crucial role in organic synthesis, catalysis, and drug development due to their functionalities. These compounds have shown potential in forming metal complexes, designing catalysts, and demonstrating various biological activities, highlighting their significance in medicinal chemistry (Li et al., 2019).
Anti-inflammatory Activities and Structure–Activity Relationships
Pyrimidine derivatives are known for their wide range of pharmacological effects, including anti-inflammatory activities. These effects are attributed to their inhibition of key inflammatory mediators, suggesting their potential as anti-inflammatory agents. Detailed structure–activity relationship (SAR) analysis offers insights for developing novel pyrimidine analogs with enhanced anti-inflammatory activities (Rashid et al., 2021).
Pharmacologically Active Compounds
The pyrimidine core is considered a promising scaffold for the development of new biologically active compounds due to its wide range of pharmacological activities, including antiviral, psychotropic, antimicrobial, antitumor, antifungal, antiparasitic, and anabolic activities. This indicates the scaffold's versatility in drug development and the potential for discovering new therapeutic agents (Chiriapkin, 2022).
Properties
IUPAC Name |
N-(3-methyl-1,2-thiazol-5-yl)-6-pyrrolidin-1-ylpyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5OS/c1-9-6-12(20-17-9)16-13(19)10-7-11(15-8-14-10)18-4-2-3-5-18/h6-8H,2-5H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGRISYUZUBUZJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1)NC(=O)C2=CC(=NC=N2)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.